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Compound of Interest

Compound Name: 1-Bromo-8-fluorooctane

Cat. No.: B1596034

In the landscape of modern medicinal chemistry and materials science, progress is often
dictated by the precision and versatility of available chemical building blocks. 1-Bromo-8-
fluorooctane (CAS No. 593-12-4) emerges as a uniquely valuable intermediate, distinguished
by its bifunctional nature.[1][2] Its eight-carbon aliphatic chain is terminated by two different
halogens: a bromine atom, which serves as an excellent leaving group for nucleophilic
substitutions and organometallic reactions, and a metabolically robust fluorine atom.[1][3] This
distinct architecture allows for selective, stepwise reactions, granting chemists exceptional

control over molecular design.[3]

This dual functionality is particularly prized in pharmaceutical development, where the
incorporation of a fluorinated alkyl chain can significantly enhance a drug candidate's metabolic
stability, bioavailability, and binding affinity.[1][3] 1-Bromo-8-fluorooctane serves as a key
precursor for introducing these beneficial motifs.[1][3][4] Its application extends to the
agrochemical sector for creating targeted pesticides and herbicides and to the synthesis of
specialized dyes and advanced materials.[1][4]

Given its critical role in research and development, a comprehensive understanding of its safe
handling, storage, and emergency management is not merely a regulatory formality but a
prerequisite for scientific integrity and personnel safety. This guide provides an in-depth,
experience-driven framework for researchers, scientists, and drug development professionals
to work with 1-Bromo-8-fluorooctane effectively and safely.
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Section 1: Hazard Identification and
Physicochemical Profile

A thorough risk assessment begins with a clear understanding of the substance's intrinsic
properties and potential hazards. While comprehensive toxicological data for 1-Bromo-8-
fluorooctane is not extensively published, its structure allows for an expert assessment based
on analogous halogenated alkanes. The primary hazards are associated with its irritant
properties. It is considered a hazardous substance according to OSHA 29 CFR 1910.1200.[5]

Anticipated Health Effects:

» Skin Irritation: Prolonged or repeated contact may cause skin irritation.[5] Halogenated
hydrocarbons can defat the skin, leading to dryness, sensitivity, and potential dermatitis.[5]
Entry through wounds or abrasions may lead to systemic effects.[5]

o Eye Irritation: Direct contact is expected to cause serious eye irritation.[5]

» Respiratory Irritation: Inhalation of vapors or mists may cause irritation to the respiratory
tract.[5] While not classified as "harmful by inhalation" due to a lack of specific data, long-
term exposure to respiratory irritants can lead to airway disease.[5]

 Ingestion: While not considered highly toxic upon ingestion, it may be damaging to health,
especially for individuals with pre-existing organ damage.[5]

Physicochemical Data Summary

The following table consolidates key quantitative data for 1-Bromo-8-fluorooctane, providing a
quick reference for experimental planning and safety assessment.
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Property Value Source(s)
CAS Number 593-12-4 [11161[7]
Molecular Formula CsH16BrF [61[7]
Molecular Weight 211.11 g/mol [61[7]
Appearance Colorless transparent liquid [1]

Boiling Point 224.2°C at 760 mmHg [71[8]
Density 1.178 g/cm3 [718]

Flash Point 92.3°C [71[8]

Insoluble in water; soluble in
Solubility organic solvents like alcohols [5][9]

and ethers.

Section 2: The Core Protocol for Safe Handling and
Storage

A self-validating safety protocol is one where checks and protective measures are integrated
into the workflow itself. The following methodology is designed to minimize exposure and
mitigate risk at every step.

Workflow for Risk Assessment and Safe Handling

The following diagram outlines the mandatory decision-making and action process for any
researcher intending to work with 1-Bromo-8-fluorooctane.
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Caption: Logical workflow for safe handling of 1-Bromo-8-fluorooctane.
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Step-by-Step Handling Methodology

o Pre-Experiment Preparation:
o Verify that a chemical fume hood is certified and operational.

o Ensure an emergency eyewash station and safety shower are accessible and have been
recently tested.[10]

o Assemble all necessary glassware, reagents, and spill containment materials before
handling the compound to minimize movement.[10]

e Personal Protective Equipment (PPE) - The Non-Negotiable Barrier:

o Eye Protection: Wear chemical splash goggles that conform to ANSI Z87.1 standards.[11]
When there is a significant risk of splashing, a face shield must be worn in addition to
goggles.[10][11]

o Hand Protection: Wear chemical-resistant gloves (e.g., Nitrile or Neoprene).[10] Inspect
gloves for any signs of degradation or puncture before each use.[12][13] Do not use latex
gloves for chemical protection.[10] After use, remove gloves using the proper technique to
avoid contaminating your skin and wash hands thoroughly.[5]

o Body Protection: A flame-resistant laboratory coat is required.[11] For transfers of larger
volumes, a chemical-resistant apron worn over the lab coat is recommended.[10] Closed-
toe shoes are mandatory; open-toed shoes or sandals are strictly prohibited.[11]

e Chemical Handling:

o Conduct all manipulations, including transfers and reaction setups, inside a chemical fume
hood to prevent inhalation of vapors.[10]

o Avoid all personal contact with the chemical.[5]

o Use measures to prevent the buildup of electrostatic charge and keep the compound away
from ignition sources like heat, sparks, and open flames.[12][14]
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Storage Requirements

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous
situations.

Store in the original, tightly sealed container.[5]

Keep in a cool, dry, and well-ventilated area.[5][15]

Store away from incompatible materials, particularly strong oxidizing agents (e.g., nitrates,
peroxides) and foodstuff containers.[5][15]

Protect containers from physical damage and inspect them regularly for leaks.[5]

Section 3: Emergency Procedures - A Framework for
Rapid Response

In the event of an exposure or spill, a clear, pre-rehearsed plan is essential.

Emergency Response Workflow for Exposure Incidents
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Exposure Incident Occurs

Immediately remove all
contaminated clothing.

/

Immediately flush eyes with
plenty of fresh, running water
for at least 15 minutes.

.

/
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| Move person to fresh air. |

X

| Do NOT induce vomiting. |

\

Flush skin with running water
(and soap) for at least 15 minutes.

Keep eyelids open and away from eye.
Remove contact lenses if easy to do.

Keep patient warm and rested.
If not breathing, give artificial respiration.

Rinse mouth with water. Give water
to drink (two glasses at most).

;

Seek medical attention
if irritation persists.

:

Seek immediate
medical attention.

:

Seek immediate
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v

Seek medical attention.

Caption: Decision and action flowchart for exposure incidents.

First-Aid Measures: Detailed Protocols

e In Case of Skin Contact: Immediately remove all contaminated clothing, including footwear.

Click to download full resolution via product page

[5] Flush the affected skin and hair with copious amounts of running water, using soap if

available.[5] Seek medical attention if irritation develops or persists.
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e In Case of Eye Contact: Wash out immediately with fresh running water for at least 15
minutes.[5] Ensure complete irrigation by keeping the eyelids apart and moving them
occasionally.[5] If contact lenses are present, remove them if it is safe to do so.[16] Seek
immediate medical attention.[17]

« If Inhaled: Move the affected person from the contaminated area to fresh air.[16] Lay the
patient down and keep them warm and rested. If breathing is difficult or has stopped, provide
artificial respiration.[12] Seek immediate medical attention.

 |If Swallowed: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with
water and then have them drink one or two glasses of water to dilute the substance.[16]
Never give anything by mouth to an unconscious person.[12] Seek medical advice.

Spill and Leak Procedures

e Minor Spills (within a fume hood):
o Ensure all ignition sources are removed.[5]

o Wearing appropriate PPE, contain and absorb the spill using an inert material like
vermiculite, sand, or a commercial solvent absorbent.[10]

o Collect the absorbed material using non-sparking tools and place it into a suitable, sealed,
and labeled container for hazardous waste disposal.[10]

o Clean the spill area thoroughly.
e Major Spills (outside a fume hood):
o Evacuate the area immediately and move upwind.[5]
o Alert laboratory personnel and the institution's emergency response team.[5]
o Prevent the spill from entering drains or waterways.[12][16]

o Only trained personnel with appropriate protective equipment should attempt to clean up
the spill.[10]
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Section 4: Disposal, Reactivity, and Environmental
Impact

Disposal Considerations: This material must be disposed of as hazardous waste.[13] Do not
mix with other waste.[16] All disposal practices must be in accordance with federal, state,
and local regulations.[14][16] Offer surplus and non-recyclable solutions to a licensed
disposal company.[14] Dispose of contaminated packaging as unused product.[14]

Chemical Stability and Reactivity:
o The product is considered stable under recommended storage conditions.[5]

o Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., nitrates, chlorine
bleaches, pool chlorine) as ignition may result.[5] It may also be incompatible with alkali
metals and finely divided metals.[18]

o Hazardous Decomposition Products: Upon combustion, it may emit toxic and corrosive
fumes, including carbon oxides (CO, COz), hydrogen bromide, and hydrogen fluoride.[5]

Ecological Information:

o Discharge into the environment must be avoided.[12][14] The material is considered
harmful or toxic to aquatic organisms, potentially with long-lasting effects.[5][16] Do not let
the product enter drains, surface water, or groundwater systems.[12][16]

Conclusion

1-Bromo-8-fluorooctane is a powerful tool in the arsenal of the modern synthetic chemist. Its

strategic value in creating next-generation pharmaceuticals and materials is clear. However, its

utility is intrinsically linked to the responsibility of handling it with the respect and caution it

demands. By internalizing the principles and protocols outlined in this guide—from rigorous

hazard assessment and consistent use of PPE to preparedness for emergency situations—

researchers can harness the full potential of this versatile reagent while upholding the highest

standards of laboratory safety and scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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